Cas no 2546-52-3 (4-Bromo-3-fluoropyridine)

• Product Name: 4-Bromo-3-fluoropyridine
• CAS No: 2546-52-3
• MF: C₅H₃BrFN
• MW: 175.98642373085
• MDL: MFCD03092937
• CID: 43145
• PubChem ID: 2783174
• Update Time: 2025-06-09

4-Bromo-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoropyridine
• 3-Fluoro-4-bromopyridine hydrochloride
• 4-Bromo-3-fluoropyridine HCl
• 3-Fluor-4-brom-pyridin
• 4-bromo-3-fluoro-pyridine
• bromo-4 fluoro-3 pyridine
• Pyridine,4-bromo-3-fluoro
• 4-Bromo-3-fluoropyridine hydrochloride
• 4-Bromo-3-fluoropyridine, AldrichCPR
• PB23387
• QBLOMVIUENUOJY-UHFFFAOYSA-N
• AKOS006229245
• MFCD04113266
• Pyridine, 4-bromo-3-fluoro-
• 2546-52-3
• 4-Bromo-3-Fluoro Pyridine
• DTXSID50382484
• AM20051002
• CS-0053855
• EN300-108790
• SY038188
• FT-0601284
• PS-8598
• SCHEMBL784834
• BL001418
• DB-006713

• MDL： MFCD03092937
• Inchi： 1S/C5H3BrFN/c6-4-1-2-8-3-5(4)7/h1-3H
• InChI Key： QBLOMVIUENUOJY-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1F

Computed Properties

• Exact Mass: 210.92000
• Monoisotopic Mass: 174.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.707
• Boiling Point: 169.2°Cat760mmHg
• Flash Point: 56.1°C
• Refractive Index: 1.533
• PSA: 12.89000
• LogP: 2.78520

Additional information on 4-Bromo-3-fluoropyridine

4-Bromo-3-fluoropyridine (CAS No. 2546-52-3): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

4-Bromo-3-fluoropyridine (CAS No. 2546-52-3) is a highly versatile compound that has gained significant attention in the fields of pharmaceutical and chemical synthesis due to its unique electronic and steric properties. This compound is a brominated and fluorinated pyridine derivative, which makes it an excellent starting material for the synthesis of a wide range of biologically active molecules and pharmaceutical intermediates.

The chemical structure of 4-Bromo-3-fluoropyridine consists of a pyridine ring with a bromine atom at the 4-position and a fluorine atom at the 3-position. The presence of these halogen atoms provides multiple handles for further functionalization, making it a valuable intermediate in the development of new drugs and materials. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura cross-coupling, while the fluorine atom imparts unique electronic properties that can influence the biological activity of the final product.

Recent advancements in synthetic chemistry have further highlighted the importance of 4-Bromo-3-fluoropyridine. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized 4-Bromo-3-fluoropyridine to construct complex molecular architectures that exhibited potent activity against several viral strains, including influenza and hepatitis C viruses. This work underscores the potential of 4-Bromo-3-fluoropyridine in addressing unmet medical needs.

In addition to its applications in medicinal chemistry, 4-Bromo-3-fluoropyridine has also found utility in materials science. A recent study in the Journal of Materials Chemistry C explored the use of this compound as a building block for the synthesis of conjugated polymers with tunable electronic properties. The researchers demonstrated that by incorporating 4-Bromo-3-fluoropyridine into polymer chains, they could fine-tune the bandgap and conductivity of the resulting materials, making them suitable for various electronic and optoelectronic applications.

The synthetic accessibility of 4-Bromo-3-fluoropyridine has been improved through several innovative methods. One notable approach involves the direct bromination and fluorination of pyridine using selective reagents under mild conditions. This method not only enhances the yield and purity of the product but also reduces environmental impact by minimizing waste generation. Another recent development involves the use of transition-metal-catalyzed reactions to achieve high regioselectivity in the functionalization of pyridines, further expanding the synthetic utility of 4-Bromo-3-fluoropyridine.

The safety and handling of 4-Bromo-3-fluoropyridine are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to work under a fume hood to avoid inhalation of vapors and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-Bromo-3-fluoropyridine (CAS No. 2546-52-3) is a highly versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure and synthetic accessibility make it an indispensable tool for researchers aiming to develop novel drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.